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Compound of Interest

Compound Name: Einecs 299-216-8

Cat. No.: B15187242

It appears that the EINECS number 299-216-8 is not a valid or publicly registered identifier for
a specific chemical substance. Despite a thorough search of chemical databases and
regulatory inventories, no compound has been found to be associated with this number.

This technical guide therefore addresses the process of substance identification and the
importance of accurate identifiers in chemical research and drug development.

The Importance of Chemical Identifiers

In the fields of chemistry, pharmacology, and regulatory affairs, precise and unambiguous
identification of chemical substances is paramount. Identifiers such as EINECS numbers, CAS
numbers, and [IUPAC names serve as a universal language to ensure that researchers and
professionals are referring to the exact same molecule.

EINECS (European Inventory of Existing Commercial Chemical Substances) was established
to list all chemical substances that were commercially available in the European Community
between January 1, 1971, and September 18, 1981. Any substance not on this list was
considered "new" and required notification before it could be marketed.

Logical Workflow for Substance Identification

The process of identifying and characterizing a chemical substance for research or drug
development follows a structured workflow. The inability to locate a substance based on a
provided identifier represents a critical failure at the initial step of this process.
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Logical workflow for the identification of a chemical substance.

Potential Reasons for an Invalid EINECS Number

There are several potential reasons why an EINECS number may not be found:

+ Typographical Error: The number may have been transcribed incorrectly.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15187242?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15187242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Dereferenced or Obsolete Number: The number may have been withdrawn or replaced.
o Non-Existent Substance: The number may never have been assigned.

o Confidential Business Information (CBI): In some rare cases, information about a substance
may be protected as CBI.

Recommendations for Researchers

For researchers, scientists, and drug development professionals who encounter an
unidentifiable EINECS number, the following steps are recommended:

» Verify the Source: Double-check the source of the EINECS number for any potential errors.

 Alternative Identifiers: Attempt to locate the substance using other known identifiers, such as
a trade name, CAS number, or IUPAC name.

o Consult Regulatory Bodies: If the substance is believed to be commercially available in
Europe, consulting the European Chemicals Agency (ECHA) database directly may provide
further information.

In conclusion, while a comprehensive technical guide on the chemical structure and properties
of EINECS 299-216-8 cannot be provided due to the invalidity of the identifier, this situation
highlights the critical importance of accurate substance identification in scientific research and
development.

 To cite this document: BenchChem. [In-depth Technical Guide: Analysis of EINECS 299-216-
8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15187242#einecs-299-216-8-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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